tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate
Overview
Description
Tert-Butyl N-(5-Methanesulfonylthiophen-2-yl)carbamate, also known as TBMSC, is an organic compound used in a variety of scientific research applications. It is an organosulfur compound that can be used as a catalyst for the synthesis of organic compounds. TBMSC is also used in the synthesis of pharmaceuticals and other organic compounds. TBMSC has several biochemical and physiological effects, and it has several advantages and limitations for laboratory experiments. In
Scientific Research Applications
Tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate is used in a variety of scientific research applications. It is used as a catalyst for the synthesis of organic compounds, such as pharmaceuticals and other organic compounds. It is also used in the synthesis of polymers, and it is used as a reagent in the synthesis of organic compounds. Additionally, tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate is used in the synthesis of peptides, carbohydrates, and other organic compounds.
Mechanism of Action
Tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate acts as a catalyst for the synthesis of organic compounds. It catalyzes the reaction of two or more molecules and helps to speed up the reaction. tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate is also used as a reagent in the synthesis of organic compounds. In this process, tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate acts as a reactant and helps to facilitate the reaction between two or more molecules.
Biochemical and Physiological Effects
tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate has several biochemical and physiological effects. It has been shown to catalyze the synthesis of organic compounds, including pharmaceuticals and other organic compounds. Additionally, tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate has been shown to act as a reagent in the synthesis of organic compounds. It has also been shown to have an inhibitory effect on certain enzymes, which can be beneficial for certain biochemical processes.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate has several advantages and limitations for laboratory experiments. One advantage is that it can be used as a catalyst for the synthesis of organic compounds. Additionally, it can be used as a reagent in the synthesis of organic compounds. A limitation of tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate is that it can be difficult to isolate and purify the product after the reaction has taken place. Additionally, it can be difficult to control the reaction conditions for the synthesis of organic compounds.
Future Directions
There are several potential future directions for tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate. One potential direction is the use of tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate in the development of new pharmaceuticals and other organic compounds. Additionally, tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate could be used to develop new catalysts for the synthesis of organic compounds. Additionally, tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate could be used in the development of new methods for the synthesis of organic compounds. Finally, tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate could be used to develop new methods for the inhibition of certain enzymes.
Synthesis Methods
Tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate can be synthesized in several ways. One method involves the reaction of tert-butyl alcohol and 5-methanesulfonylthiophen-2-ylcarbamoyl chloride. In this method, the alcohol and the chloride are combined in an anhydrous environment and heated to a temperature of approximately 100°C. The reaction is then cooled and the product, tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate, is isolated and purified. Another method of synthesis involves the condensation reaction of tert-butyl alcohol and 5-methanesulfonylthiophen-2-ylcarbamate. In this method, the alcohol and the carbamate are combined in an anhydrous environment and heated to a temperature of approximately 100°C. The reaction is then cooled and the product, tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate, is isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate involves the reaction of tert-butyl N-(2-bromoethyl)carbamate with 5-methanesulfonylthiophene in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl N-(2-bromoethyl)carbamate", "5-methanesulfonylthiophene", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve tert-butyl N-(2-bromoethyl)carbamate and 5-methanesulfonylthiophene in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography using a suitable eluent (e.g. hexanes/ethyl acetate) to obtain tert-butyl N-(5-methanesulfonylthiophen-2-yl)carbamate as a white solid." ] } | |
CAS RN |
2751611-80-8 |
Molecular Formula |
C10H15NO4S2 |
Molecular Weight |
277.4 |
Purity |
95 |
Origin of Product |
United States |
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